Cas no 2580201-30-3 (1-(benzyloxy)carbonyl-1-azaspiro5.5undecane-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-1-azaspiro5.5undecane-3-carboxylic acid
• CAS No: 2580201-30-3
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 5659755
• PubChem ID: 165886502
• Update Time: 2025-05-25

1-(benzyloxy)carbonyl-1-azaspiro5.5undecane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-1-azaspiro[5.5]undecane-3-carboxylic acid
• 2580201-30-3
• EN300-27729949
• 1-(benzyloxy)carbonyl-1-azaspiro5.5undecane-3-carboxylic acid

• Inchi： 1S/C19H25NO4/c21-17(22)16-9-12-19(10-5-2-6-11-19)20(13-16)18(23)24-14-15-7-3-1-4-8-15/h1,3-4,7-8,16H,2,5-6,9-14H2,(H,21,22)
• InChI Key： PRYBUBAEOKMOQY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C(=O)O)CCC21CCCCC2)=O

Computed Properties

• Exact Mass: 331.17835828g/mol
• Monoisotopic Mass: 331.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-1-azaspiro5.5undecane-3-carboxylic acid

Research Briefing on 1-(benzyloxy)carbonyl-1-azaspiro[5.5]undecane-3-carboxylic acid (CAS: 2580201-30-3)

1-(benzyloxy)carbonyl-1-azaspiro[5.5]undecane-3-carboxylic acid (CAS: 2580201-30-3) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, characterization, and biological evaluation, particularly in the context of drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in medicine.

The synthesis of 1-(benzyloxy)carbonyl-1-azaspiro[5.5]undecane-3-carboxylic acid involves multi-step organic transformations, including the formation of the spirocyclic core and subsequent functionalization. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further studies. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity, ensuring its suitability for biological assays.

In terms of biological activity, preliminary studies suggest that 1-(benzyloxy)carbonyl-1-azaspiro[5.5]undecane-3-carboxylic acid exhibits promising interactions with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, its spirocyclic structure has been shown to inhibit specific proteases, which play a critical role in pathological conditions such as Alzheimer's disease and cancer. These findings underscore the compound's potential as a lead structure for the development of novel therapeutics.

Furthermore, recent in vitro and in vivo studies have explored the pharmacokinetic properties of 1-(benzyloxy)carbonyl-1-azaspiro[5.5]undecane-3-carboxylic acid, including its stability, bioavailability, and metabolic profile. These studies are crucial for understanding its therapeutic potential and optimizing its drug-like properties. Early results indicate that the compound has favorable pharmacokinetic characteristics, such as moderate plasma stability and reasonable permeability across biological membranes, which are essential for its efficacy as a drug candidate.

Despite these promising findings, challenges remain in the development of 1-(benzyloxy)carbonyl-1-azaspiro[5.5]undecane-3-carboxylic acid as a therapeutic agent. Issues such as selectivity, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, 1-(benzyloxy)carbonyl-1-azaspiro[5.5]undecane-3-carboxylic acid represents a promising scaffold in medicinal chemistry, with potential applications in treating various diseases. Continued research into its synthesis, biological activity, and pharmacokinetics will be critical for unlocking its full therapeutic potential. This briefing highlights the importance of interdisciplinary collaboration and innovative approaches in the development of novel chemical entities for biomedical applications.